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ethyl 4-{(5Z)-2-imino-5-[4-(4-methylpiperazin-1-yl)-3-nitrobenzylidene]-4-oxo-1,3-thiazolidin-3-yl}benzoate ethyl 4-{(5Z)-2-imino-5-[4-(4-methylpiperazin-1-yl)-3-nitrobenzylidene]-4-oxo-1,3-thiazolidin-3-yl}benzoate
Brand Name: Vulcanchem
CAS No.:
VCID: VC0702711
InChI: InChI=1S/C24H25N5O5S/c1-3-34-23(31)17-5-7-18(8-6-17)28-22(30)21(35-24(28)25)15-16-4-9-19(20(14-16)29(32)33)27-12-10-26(2)11-13-27/h4-9,14-15,25H,3,10-13H2,1-2H3/b21-15-,25-24?
SMILES: CCOC(=O)C1=CC=C(C=C1)N2C(=O)C(=CC3=CC(=C(C=C3)N4CCN(CC4)C)[N+](=O)[O-])SC2=N
Molecular Formula: C24H25N5O5S
Molecular Weight: 495.6 g/mol

ethyl 4-{(5Z)-2-imino-5-[4-(4-methylpiperazin-1-yl)-3-nitrobenzylidene]-4-oxo-1,3-thiazolidin-3-yl}benzoate

CAS No.:

Cat. No.: VC0702711

Molecular Formula: C24H25N5O5S

Molecular Weight: 495.6 g/mol

* For research use only. Not for human or veterinary use.

ethyl 4-{(5Z)-2-imino-5-[4-(4-methylpiperazin-1-yl)-3-nitrobenzylidene]-4-oxo-1,3-thiazolidin-3-yl}benzoate -

Specification

Molecular Formula C24H25N5O5S
Molecular Weight 495.6 g/mol
IUPAC Name ethyl 4-[(5Z)-2-imino-5-[[4-(4-methylpiperazin-1-yl)-3-nitrophenyl]methylidene]-4-oxo-1,3-thiazolidin-3-yl]benzoate
Standard InChI InChI=1S/C24H25N5O5S/c1-3-34-23(31)17-5-7-18(8-6-17)28-22(30)21(35-24(28)25)15-16-4-9-19(20(14-16)29(32)33)27-12-10-26(2)11-13-27/h4-9,14-15,25H,3,10-13H2,1-2H3/b21-15-,25-24?
Standard InChI Key DPMURDQHXBKNCK-AQAUNXFGSA-N
Isomeric SMILES CCOC(=O)C1=CC=C(C=C1)N2C(=O)/C(=C/C3=CC(=C(C=C3)N4CCN(CC4)C)[N+](=O)[O-])/SC2=N
SMILES CCOC(=O)C1=CC=C(C=C1)N2C(=O)C(=CC3=CC(=C(C=C3)N4CCN(CC4)C)[N+](=O)[O-])SC2=N
Canonical SMILES CCOC(=O)C1=CC=C(C=C1)N2C(=O)C(=CC3=CC(=C(C=C3)N4CCN(CC4)C)[N+](=O)[O-])SC2=N

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